Cas no 107823-90-5 (1H-Indazole, 6-chloro-3-(4-methyl-1-piperazinyl)-)

1H-Indazole, 6-chloro-3-(4-methyl-1-piperazinyl)- structure
107823-90-5 structure
Product Name:1H-Indazole, 6-chloro-3-(4-methyl-1-piperazinyl)-
CAS No:107823-90-5
MF:C12H15ClN4
MW:250.727300882339
CID:1184304
PubChem ID:13659413
Update Time:2025-04-20

1H-Indazole, 6-chloro-3-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 6-chloro-3-(4-methyl-1-piperazinyl)-
    • 6-chloro-3-(4-methylpiperazin-1-yl)-1H-indazole
    • 107823-90-5
    • DTXSID00546019
    • Inchi: 1S/C12H15ClN4/c1-16-4-6-17(7-5-16)12-10-3-2-9(13)8-11(10)14-15-12/h2-3,8H,4-7H2,1H3,(H,14,15)
    • InChI Key: FSNXHDPIFRMZGZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)NN=C2N1CCN(C)CC1

Computed Properties

  • Exact Mass: 249.09092
  • Monoisotopic Mass: 250.0985242g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 32.26
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